Cas no 121773-05-5 (1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)-)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)-
• CAS No: 121773-05-5
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5177279
• Update Time: 2025-10-28

1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)-

• Inchi： 1S/C16H19NO4/c1-2-9-16(14(18)19)10-6-11-17(16)15(20)21-12-13-7-4-3-5-8-13/h2-5,7-8H,1,6,9-12H2,(H,18,19)/t16-/m0/s1
• InChI Key： YHEBDKBWVUFDPP-INIZCTEOSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC[C@@]1(CC=C)C(O)=O

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)-

Comprehensive Overview of 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)- (CAS No. 121773-05-5)

The compound 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)-, identified by its CAS No. 121773-05-5, is a specialized chiral derivative of pyrrolidine. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and functional groups. The (2R)- configuration is particularly noteworthy, as it often influences biological activity and synthetic utility. Researchers are increasingly exploring its potential as a building block for drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral intermediates like 1,2-Pyrrolidinedicarboxylic acid derivatives has surged, driven by advancements in asymmetric synthesis and green chemistry. A common query among chemists is: "How does the 2-(2-propen-1-yl) substituent enhance the reactivity of this compound?" Studies suggest that the allyl group introduces versatility in further functionalization, enabling cross-coupling reactions or cyclization pathways. Meanwhile, the 1-(phenylmethyl) ester moiety provides stability while retaining hydrolyzability under controlled conditions—a feature highly valued in prodrug design.

The CAS No. 121773-05-5 compound aligns with several trending topics in organic chemistry, including sustainable catalysis and biocompatible scaffolds. For instance, its pyrrolidine core is frequently discussed in forums exploring non-toxic chiral auxiliaries. Analytical techniques such as HPLC and NMR are critical for characterizing its enantiomeric purity, a frequent focus in quality control discussions. Notably, patents referencing this structure often highlight applications in neuropharmacology or crop protection agents, though specific claims remain proprietary.

From an industrial perspective, scalability of (2R)-configured derivatives remains a challenge. Manufacturers optimizing routes to this compound emphasize atom economy and mild reaction conditions—key search terms in process chemistry circles. Environmental concerns also drive interest in solvent-free esterification methods for similar structures. A recurring question in academic literature is whether enzymatic resolution could improve yield compared to traditional resolution techniques for 1,2-Pyrrolidinedicarboxylic acid analogs.

Emerging computational tools have enabled deeper insights into the conformational behavior of 2-(2-propen-1-yl)-substituted pyrrolidines. Molecular docking simulations reveal how steric effects from the phenylmethyl ester group might influence binding affinities—a hot topic in structure-activity relationship (SAR) studies. Furthermore, the compound’s stability under physiological pH conditions makes it a candidate for targeted delivery systems, aligning with current nanomedicine trends.

Regulatory compliance for CAS No. 121773-05-5 follows standard organic chemical guidelines, with emphasis on proper handling to maintain stereochemical integrity. Safety Data Sheets (SDS) typically classify it as non-hazardous under normal use, though inert atmosphere storage is recommended due to the reactive propenyl moiety. This profile positions it favorably compared to heavier halogenated analogs in regulatory submissions.

In summary, 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(phenylmethyl) ester, (2R)- represents a multifaceted tool for modern synthetic chemistry. Its combination of modularity, chirality, and derivatization potential continues to inspire innovations across multiple disciplines, from medicinal chemistry to materials science. Ongoing research will likely uncover further applications, particularly in areas demanding high enantioselectivity and metabolic stability.